Cas no 161094-08-2 (2-Nonynoic acid, 8-methyl-)

• Product Name: 2-Nonynoic acid, 8-methyl-
• CAS No: 161094-08-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1340602
• Update Time: 2024-08-17

2-Nonynoic acid, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Nonynoic acid, 8-methyl-

• Inchi： 1S/C10H16O2/c1-9(2)7-5-3-4-6-8-10(11)12/h9H,3-5,7H2,1-2H3,(H,11,12)
• InChI Key： AUWBETIDSBHPMN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CCCCCC(C)C

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 281.6±9.0 °C(Predicted)
• PSA: 37.3
• pka: 2.75±0.10(Predicted)